Cas no 1014074-23-7 (ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate)

• Product Name: ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate
• CAS No: 1014074-23-7
• MF: C₁₃H₁₉N₅O₃S
• MW: 325.386660814285
• CID: 6076242
• PubChem ID: 16880297
• Update Time: 2025-10-30

ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate
• XITWSMNABZNYOS-UHFFFAOYSA-N
• ethyl 2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)propanoate
• VU0628055-1
• AKOS024487864
• 1014074-23-7
• ethyl 2-[[5-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]propanoate
• F5003-0100

• Inchi： 1S/C13H19N5O3S/c1-6-21-12(19)8(2)22-13-15-14-10(18(13)4)9-7-17(3)16-11(9)20-5/h7-8H,6H2,1-5H3
• InChI Key： XITWSMNABZNYOS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1N(C)C(C2=CN(C)N=C2OC)=NN=1)C

Computed Properties

• Exact Mass: 325.12086066g/mol
• Monoisotopic Mass: 325.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Additional information on ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate

Ethyl 2-{[5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate (CAS No. 1014074-23-7)

Ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate (CAS No. 1014074-23-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a pyrazole ring and a sulfanyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The pyrazole ring is a well-known heterocyclic structure that is widely used in the design of pharmaceuticals due to its ability to modulate various biological targets. In the case of ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate, the presence of the methoxy and methyl groups on the pyrazole ring enhances its lipophilicity and stability, which are crucial for improving its bioavailability and metabolic stability.

The triazole moiety is another key structural feature of this compound. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The combination of the triazole and pyrazole rings in ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate provides a synergistic effect that enhances its potential as a therapeutic agent.

The sulfanyl group in the compound plays a critical role in its biological activity. Sulfur-containing compounds are known for their ability to interact with various biomolecules, including enzymes and receptors. The sulfanyl group in ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate may contribute to its binding affinity and selectivity for specific targets, making it a valuable tool for drug discovery and development.

Recent studies have explored the potential applications of ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. Inflammation is a complex biological response that plays a central role in many diseases, including arthritis, asthma, and cardiovascular diseases. Preclinical studies have shown that ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-y l)-4-methyl - 4 H - 1 , 2 , 4 - triazol - 3 - yl ] sulfanyl } propanoate exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators.

Another area of interest is the compound's potential as an antifungal agent. Fungal infections are a significant health concern, particularly in immunocompromised individuals. The triazole moiety in ethyl 2-{[5-(3-methoxy - 1 - methyl - 1 H - pyrazol - 4 - yl ) - 4 - methyl - 4 H - 1 , 2 , 4 - triazol - 3 - yl ] sulfanyl } propanoate is known to have antifungal activity by inhibiting ergosterol biosynthesis in fungal cells. Preliminary studies have demonstrated that this compound shows promising activity against several fungal species, including Candida albicans and Aspergillus fumigatus.

In addition to its therapeutic potential, ethyl 2-{[5-(3-methoxy - 1 - methyl - 1 H - pyrazol - 4 - yl ) - 4 - methyl - 4 H - 1 , 2 , 4 - triazol - 3 - yl ] sulfanyl } propanoate has also been investigated for its use as a research tool in chemical biology. The compound's unique structure makes it suitable for studying protein-protein interactions and enzyme inhibition mechanisms. Its ability to selectively bind to specific targets allows researchers to gain insights into the molecular basis of various biological processes.

The synthesis of ethyl 2-{[5-(3-methoxy - 1 - methyl - 1 H - pyrazol - 4 - yl ) - 4 - methyl - 4 H - 1 , 2 , 4 - triazol - 3 - yl ] sulfanyl } propanoate involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically starts with the formation of the pyrazole ring followed by the introduction of the methoxy and methyl groups. The triazole ring is then formed through a series of reactions involving azides and alkynes. Finally, the sulfanyl group is introduced through a thiolation reaction with an appropriate sulfur-containing reagent.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of ethyl 2-{[5-(3-methoxy - 1 - methyl - 1 H - pyrazol - 4-y l) – 4 – methyl –  –  –  –  –  –  –  –  –  –  –  –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –   –                                                                                                              (CAS No. 10107070707070707070707070707) . Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In conclusion, ethyl 2-{[5-(3-methoxy-lmetyl-lH-pyrazot-tt)-tt-tett-tett-tett-tett-tett-tett-tett-tett-tett-tett-tett-tett-tett-tett-tett-l]sulfanttttttttttttttttly}propanoteteteteeteeteteeteteteeteteeteteeteteeteteeteeteeteetee (CAS No. ************) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and biological activities make it an attractive candidate for further research and development.